BENGHE Foundational & Exploratory

Check Availability & Pricing

Strontium Diricinoleate: A Comprehensive
Technical Review and Future Outlook

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Strontium diricinoleate

Cat. No.: B15176774

For Researchers, Scientists, and Drug Development Professionals

Abstract

Strontium diricinoleate, a salt formed from the divalent cation strontium and the unsaturated
hydroxy fatty acid ricinoleic acid, represents a novel compound with significant potential in
various therapeutic and industrial applications. While dedicated research on this specific
molecule is nascent, this whitepaper provides a comprehensive overview of its foundational
science. By examining the well-documented properties of its constituent parts—strontium and
ricinoleic acid—we can project the physicochemical characteristics, biological activities, and
potential applications of strontium diricinoleate. This document outlines a proposed synthesis
protocol, summarizes key quantitative data, and presents hypothetical mechanisms of action to
guide future research and development.

Introduction: The Scientific Rationale

The convergence of strontium's biological activity with the unique properties of ricinoleic acid
provides a strong rationale for the investigation of strontium diricinoleate. Strontium, an
alkaline earth metal, is known to mimic calcium in biological systems and has been studied for
its effects on bone metabolism and its ability to reduce skin irritation.[1][2][3] Ricinoleic acid,
which constitutes about 90% of the fatty acids in castor oil, is a monounsaturated, 18-carbon
fatty acid with a hydroxyl group on the 12th carbon.[4][5] This structure imparts surfactant
properties and is associated with anti-inflammatory effects.[6][7] The combination of these two
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moieties in strontium diricinoleate suggests potential for novel applications in dermatology,
bone tissue engineering, and as a specialty chemical.

Physicochemical Properties

While experimental data for strontium diricinoleate is not widely available, its fundamental
properties can be inferred from its chemical structure and the known characteristics of its
parent compounds.

Key Identifiers

Property Value Source
CAS Number 74563-70-5 [8]
Molecular Formula C36He606ST [8]
Molecular Weight 682.50 g/mol [8]

Predicted Physicochemical Properties

The following table summarizes the known properties of ricinoleic acid and strontium, and the
predicted properties of strontium diricinoleate.
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Strontium
Property Ricinoleic Acid Strontium (as Sr**)  Diricinoleate
(Predicted)

Yellowish viscous )
Appearance iquid - Waxy or soapy solid
iqui

Higher than ricinoleic
Melting Point 55°C - acid, likely a soft solid

at room temperature

. . Decomposes at high
Boiling Point 245 °C

temperatures
o ) ) Low, likely forming
Solubility in Water 3460 mg/L (at 25 °C) High for simple salts ]
micelles
Density 0.940 g/cm3 - Greater than 1 g/cm?3

Synthesis of Strontium Diricinoleate: Experimental
Protocol

The synthesis of strontium salts of carboxylic acids can be achieved through several
established methods.[9] A common and straightforward approach is the reaction of a soluble
strontium salt with the sodium salt of the fatty acid, or the direct neutralization of the fatty acid
with a strontium base.

Proposed Synthesis Method: Precipitation Reaction

This protocol is based on the general method for producing strontium salts of organic acids via
a precipitation reaction.[9]

Materials:
e Ricinoleic Acid (=99% purity)
e Sodium Hydroxide (NaOH)

o Strontium Chloride Hexahydrate (SrClz:6H20)
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o Ethanol

e Deionized Water

o Magnetic Stirrer and Hotplate

« Filtration apparatus (e.g., Bichner funnel)

e Drying oven

Procedure:

e Preparation of Sodium Ricinoleate:

[e]

Dissolve a specific molar quantity of ricinoleic acid in ethanol.

In a separate container, dissolve an equimolar amount of sodium hydroxide in deionized

water.

Slowly add the sodium hydroxide solution to the ricinoleic acid solution while stirring
continuously. The reaction is exothermic.

Continue stirring for 1-2 hours at room temperature to ensure complete saponification,
forming sodium ricinoleate.

» Precipitation of Strontium Diricinoleate:

Prepare an aqueous solution of strontium chloride hexahydrate. The molar amount of
strontium chloride should be half that of the initial ricinoleic acid to achieve a 2:1
stoichiometric ratio of ricinoleate to strontium.

Slowly add the strontium chloride solution to the sodium ricinoleate solution with vigorous

stirring.
A white precipitate of strontium diricinoleate will form immediately.

Continue stirring for an additional 2-3 hours to ensure complete precipitation.
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« Isolation and Purification:
o Collect the precipitate by vacuum filtration using a Buchner funnel.

o Wash the collected solid with deionized water to remove sodium chloride and any
unreacted starting materials. Repeat the washing step 2-3 times.

o Further wash the product with a small amount of cold ethanol to remove any residual
water and unreacted ricinoleic acid.

o Dry the purified strontium diricinoleate in a vacuum oven at a low temperature (e.g., 40-
50°C) to prevent decomposition.

Synthesis Workflow Diagram
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Figure 1. Proposed Synthesis Workflow for Strontium Diricinoleate
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Figure 1. Proposed Synthesis Workflow for Strontium Diricinoleate
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Potential Biological Activity and Mechanisms of
Action

The biological effects of strontium diricinoleate are yet to be determined experimentally.
However, based on the known pharmacology of strontium and ricinoleic acid, we can propose
several potential areas of activity.

Dermatological Applications: Reduction of Skin Irritation

Strontium salts have been shown to reduce sensory irritation, such as stinging, burning, and
itching, when applied topically.[10] Ricinoleic acid exhibits anti-inflammatory properties.[6]
Therefore, strontium diricinoleate is a promising candidate for use in formulations designed
to soothe sensitive or irritated skin.

Hypothetical Signaling Pathway: The mechanism may involve a dual action: strontium ions
could modulate nerve responses, while ricinoleic acid could downregulate inflammatory
pathways.
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Figure 2. Hypothetical Mechanism for Skin Irritation Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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